Cas no 330792-97-7 (Benzonitrile, 3-(4-bromophenoxy)-)
330792-97-7 structure
Product Name:Benzonitrile, 3-(4-bromophenoxy)-
CAS No:330792-97-7
MF:C13H8BrNO
MW:274.112722396851
CID:3941060
PubChem ID:22346680
Update Time:2025-04-22
Benzonitrile, 3-(4-bromophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-(4-bromophenoxy)-
- 3-(4-bromophenoxy)benzonitrile
- DTXSID501305266
- SCHEMBL5787364
- DB-093960
- 330792-97-7
-
- Inchi： 1S/C13H8BrNO/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-8H
- InChI Key： HTSCHTQAWPYNPH-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(OC2=CC=C(Br)C=C2)=C1
Computed Properties
- Exact Mass: 272.97893Da
- Monoisotopic Mass: 272.97893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 33Ų
Benzonitrile, 3-(4-bromophenoxy)- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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